N-(2-(cyclopropanecarbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-naphthamide

• IUPAC Name: N-[2-(cyclopropanecarbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]naphthalene-1-carboxamide
• InChI: InChI=1S/C24H22N2O2/c27-23(22-7-3-5-17-4-1-2-6-21(17)22)25-20-11-10-16-12-13-26(15-19(16)14-20)24(28)18-8-9-18/h1-7,10-11,14,18H,8-9,12-13,15H2,(H,25,27)
• InChI Key: SQLNFGRVVZFHLX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CCC3=C(C2)C=C(C=C3)NC(=O)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C24H22N2O2
• Molecular Weight: 370.4 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This can involve multiple steps, each with its own reactants, reagents, and conditions.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography or NMR spectroscopy to determine the arrangement of atoms within the molecule.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. This can provide information about its reactivity, stability, and possible uses.

Physical And Chemical Properties Analysis

This involves measuring properties such as melting point, boiling point, solubility, and reactivity. These properties can give clues about how the compound might behave in different environments.

Scientific Research Applications

N-heterocyclic carbenes (NHCs) are neutral compounds containing a divalent carbon atom with a six-electron valence shell. Historically, unbound carbenes were considered highly reactive intermediates in organic transformations. . These compounds have since become powerful tools in modern chemistry, finding applications in various fields.

General Properties of NHCs:

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Applications of N-Heterocyclic Carbenes

Let’s explore six unique applications:

Catalysis:

• Transition Metal Ligands : NHCs serve as excellent ligands for transition metals in catalytic reactions. .
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Medicinal Chemistry:

• Drug Development : NHCs play a role in designing novel drugs and optimizing existing ones. .

Materials Science:

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Coordination Chemistry:

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Conclusion

N-heterocyclic carbenes have evolved from scientific curiosities to indispensable tools in chemistry. Their stability, versatility, and reactivity continue to drive research and innovation across various disciplines. As we explore further, we uncover new applications and unlock their full potential.

Sakander, N., Ahmed, A., Rasool, B., & Mukherjee, D. (2023). An Overview of N-Heterocyclic Carbene: Properties and Applications. IntechOpen. Fundamentals and applications of N-heterocyclic carbene functionalized … (2022). Chemical Communications. Recent advances of N-heterocyclic carbenes in the applications of … (2021). RSC Advances. DOI: 10.1039/d1ra06155k.

Mechanism of Action

If the compound has a biological effect, the mechanism of action would describe how it interacts with biological systems to produce this effect.

Safety and Hazards

Safety data sheets provide information on the potential hazards of a compound, including physical, health, and environmental hazards. They also provide recommendations for handling, storage, and disposal.

Future Directions

Future directions could involve further studies to better understand the compound’s properties or potential applications. This could involve more detailed structural analysis, testing its reactivity with various other compounds, or exploring its potential uses in fields like medicine, materials science, or environmental science.